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Physicochemical Properties & Storage

The table below summarizes key properties of Dehydrocholic Acid that are critical for determining its

storage conditions [1].

Property Value / Description Implication for Storage & Handling

Molecular
Formula

C24H34O5 [1] -

Molecular
Weight

402.52 g/mol [1] -

Melting Point 238-240 °C [1] Indicates high thermal stability for solid form.

Water Solubility 65 mg/L (at 30 °C) [1] Very low solubility; stock solutions will require a

co-solvent.

Ethanol
Solubility

~10 mg/mL [1] Suitable solvent for preparing stock solutions.
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Property Value / Description Implication for Storage & Handling

Storage (Solid) Sealed in dry, at room
temperature [1]

Protects the solid from moisture, which is critical
for stability.

WGK 2 (water hazard class) [2] Moderately hazardous to water; requires proper
disposal.

Recommended Storage Protocols

Based on its physicochemical profile, here are the recommended protocols for handling dehydrocholic acid:

For Solid (Pure) Form

Container: Store in a tightly sealed, moisture-proof container.
Environment: Keep at room temperature in a dry place. The standard storage class code is 11

(Combustible Solids) [2].
Handling: Protect from exposure to light and moisture to prevent degradation.

For Stock Solutions

Solvent: Due to its low water solubility, dissolve dehydrocholic acid in a suitable organic solvent

such as ethanol or dimethyl sulfoxide (DMSO) [1].
Concentration: Prepare solutions at a concentration appropriate for your experiments, noting the

solubility limit in ethanol is approximately 10 mg/mL.
Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into small, single-use
aliquots.
Storage Temperature: Store the aliquots at -20°C or below for long-term stability. The specific

stability duration of stock solutions should be determined experimentally.

Experimental Approach to Determine Stability

Since definitive stability data for solutions is lacking, you can establish the stability profile in your specific

solvent system through accelerated degradation studies. The workflow below outlines this systematic
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approach.
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Prepare Stock Solution: Dissolve dehydrocholic acid in your chosen solvent (e.g., DMSO or

ethanol) at a standard concentration.
Store Aliquots at Different Conditions: Divide the solution into aliquots and store them under

various stress conditions:
-20°C or -80°C (recommended for long-term storage)

4°C (refrigerator)
25°C (room temperature, with and without light exposure)

Withdraw & Analyze at Time Points: At predetermined intervals (e.g., 0, 1, 2, 4 weeks, etc.),
withdraw an aliquot from each storage condition.
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Determine Degradation Kinetics Model: Analyze the samples using a suitable method like HPLC-
UV or LC-MS/MS [3] to quantify the remaining dehydrocholic acid. Plot the percentage remaining
versus time.

Calculate Shelf Life: Use the kinetic data to estimate the solution's shelf-life under different storage
conditions.

Frequently Asked Questions

Q: What is the recommended storage condition for solid dehydrocholic acid? A: The pure powder

should be stored in a tightly sealed container, protected from moisture, at room temperature [1].

Q: How should I prepare a stock solution of dehydrocholic acid? A: Due to its very low water solubility,

you must use an organic solvent. It is readily soluble in ethanol (~10 mg/mL) and DMSO [1].

Q: There is no published stability data for my solvent. How long can I store a stock solution? A: In the

absence of specific data, a conservative approach is recommended. Prepare small aliquots, store them at

-20°C or below, and avoid repeated freeze-thaw cycles. For critical applications, you should establish the

stability timeline in your lab using the experimental approach outlined above.

Q: What analytical techniques are suitable for monitoring its stability? A: High-performance liquid

chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a highly specific and sensitive

method for separating and quantifying bile acids like dehydrocholic acid and detecting any potential

degradation products [3].

Need Custom Synthesis?
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To cite this document: Smolecule. [dehydrocholic acid stability in stock solutions storage]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b525568#dehydrocholic-

acid-stability-in-stock-solutions-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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